Investigations into the structure–activity relationship in gemini QACs based on biphenyl and oxydiphenyl linker†
RSC Advances Pub Date: 2021-01-18 DOI: 10.1039/D0RA08900A
Abstract
Eighteen novel gemini quaternary ammonium compounds were synthesized to examine the effect of linker nature, aliphatic chain length and their relative position on antibacterial and antifungal activity. The synthesized compounds showed strong bacteriostatic activity against a panel of both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and two fungi. Some of these compounds exhibited a wider and more potent antimicrobial spectrum than commonly-used antiseptics, such as benzalkonium chloride (BAC), cetylpyridinium chloride (CPC), chlorhexidine digluconate (CHG) and octenidine dihydrochloride (OCT).
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Journal Name：RSC Advances
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CAS no.: 89640-58-4
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